Cas no 72630-79-6 (Pyrimidine, 2,5-dichloro-4-fluoro-6-methyl-)

• Product Name: Pyrimidine, 2,5-dichloro-4-fluoro-6-methyl-
• CAS No: 72630-79-6
• MF: C₅H₃Cl₂FN₂
• MW: 180.99512219429
• CID: 4159365
• PubChem ID: 13026329
• Update Time: 2025-04-24

Pyrimidine, 2,5-dichloro-4-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,5-dichloro-4-fluoro-6-methyl-
• SCHEMBL11248114
• DB-116480
• 72630-79-6

• Inchi： 1S/C5H3Cl2FN2/c1-2-3(6)4(8)10-5(7)9-2/h1H3
• InChI Key： FFGBIGCLCYZUOK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=C(Cl)C(F)=N1

Computed Properties

• Exact Mass: 179.9657317Da
• Monoisotopic Mass: 179.9657317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų